Cas no 7467-23-4 (propyl 9H-xanthene-9-carboxylate)

• Product name: propyl 9H-xanthene-9-carboxylate
• CAS No: 7467-23-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 979773
• PubChem ID: 344000

propyl 9H-xanthene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• propyl 9H-xanthene-9-carboxylate
• NSC-400662
• 7467-23-4
• NSC400662
• SCHEMBL17562151
• DTXSID40322192

• Inchi： InChI=1S/C17H16O3/c1-2-11-19-17(18)16-12-7-3-5-9-14(12)20-15-10-6-4-8-13(15)16/h3-10,16H,2,11H2,1H3
• InChI Key： BNIBUAVXPXWJHR-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C1C2=CC=CC=C2OC3=CC=CC=C13

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 360.9°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.578
• PSA: 35.53